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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840 Get Quote

An In-Depth Technical Guide to 1-Dodecene

Core Substance Identification
CAS Number: 112-41-4[1][2][3][4][5][6]

IUPAC Name: dodec-1-ene[1][2][4][5]

Introduction
1-Dodecene is a linear alpha-olefin with the chemical formula C₁₂H₂₄.[1][4] It consists of a

twelve-carbon chain with a double bond at the primary or alpha (α) position.[2][4] This

positioning of the double bond enhances its chemical reactivity, making it a valuable

intermediate in the chemical industry.[2] It is a colorless liquid with a mild odor and is insoluble

in water.[1][2] This guide provides a comprehensive overview of 1-dodecene, including its

physicochemical properties, synthesis, key experimental protocols, and applications relevant to

research and development.

Physicochemical Properties
The physical and chemical properties of 1-dodecene are summarized in the tables below.

General Properties
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Property Value Source

Molecular Formula C₁₂H₂₄ [1][2][4][5]

Molecular Weight 168.32 g/mol [1][3][4]

Appearance Colorless liquid [1][2]

Odor Mild, pleasant [1][2]

Thermodynamic Properties
Property Value Source

Melting Point -35.2 °C [2]

Boiling Point 213.8 °C [2]

Flash Point 77 °C (171 °F) [2]

Autoignition Temperature 255 °C (491 °F) [7]

Vapor Pressure 0.2 mmHg @ 20 °C [7]

Density 0.758 g/mL @ 20 °C [7]

Solubility and Partition Coefficients
Property Value Source

Solubility in water Insoluble [1][2]

Solubility in organic solvents
Soluble in ethanol, ethyl ether,

acetone
[1][2]

logP (Octanol/Water Partition

Coefficient)
6.1 [1]

Synthesis and Manufacturing
Commercially, 1-dodecene is primarily produced through the oligomerization of ethylene.[2][4]

Several processes are employed:
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Shell Higher Olefin Process (SHOP): This method uses a nickel catalyst to oligomerize

ethylene.[2][4]

Gulf and Ethyl Corporation Processes: These processes utilize triethylaluminium as a

catalyst.[2][4] The mechanism involves the insertion of ethylene into an aluminum-alkyl bond,

followed by beta-hydride elimination to yield the alpha-olefin.[2][4]

Experimental Protocols
Hydroformylation of 1-Dodecene to Tridecanal
This process, also known as oxo synthesis, is a key industrial reaction for the production of

aldehydes from alkenes. Tridecanal is a valuable intermediate in the manufacturing of

detergents and plasticizers.

Objective: To synthesize n-tridecanal from 1-dodecene via hydroformylation.

Materials:

1-Dodecene

Synthesis gas (a mixture of carbon monoxide and hydrogen)

Rhodium-based catalyst (e.g., Rh(acac)(CO)₂)[8]

Water-soluble ligand (e.g., SulfoXantphos)[8][9]

Non-ionic surfactant (e.g., Marlipal 24/70)[8][9]

Solvent (e.g., water)

High-pressure reactor

Methodology:

The reaction is typically carried out in a multiphase system, often a microemulsion, to

enhance the solubility of the non-polar 1-dodecene in the aqueous catalyst phase.[9]
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The rhodium precursor and the water-soluble ligand are dissolved in water to form the active

catalyst complex.[8]

1-Dodecene, the aqueous catalyst solution, and a surfactant are charged into a high-

pressure reactor.[9]

The reactor is pressurized with synthesis gas (CO/H₂).

The reaction mixture is heated to the desired temperature (e.g., 95 °C) and stirred to ensure

efficient mixing.[8]

The reaction progress is monitored by analyzing samples for the consumption of 1-
dodecene and the formation of tridecanal.

Upon completion, the product phase is separated from the aqueous catalyst phase, which

can be recycled.[9]

Alkylation of Benzene with 1-Dodecene
This Friedel-Crafts alkylation reaction produces linear alkylbenzenes (LABs), which are

precursors to linear alkylbenzene sulfonates (LAS), a major class of synthetic detergents.

Objective: To synthesize linear phenyldodecanes by the alkylation of benzene with 1-
dodecene.

Materials:

1-Dodecene

Benzene

Acid catalyst (e.g., non-zeolitic catalysts like clays, pillared clays, or clay-supported

heteropolyacids)

Autoclave reactor

Methodology:
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A specific molar ratio of 1-dodecene to benzene (e.g., 1:10) is used to favor monoalkylation

and minimize the formation of dialkylated products.

The catalyst is added to the benzene in an autoclave.

The mixture is heated to the reaction temperature (e.g., 150 °C) with stirring (e.g., 1000

rpm).

1-Dodecene is then introduced into the reactor.

The reaction is allowed to proceed for a set duration, with samples taken periodically to

monitor the conversion of 1-dodecene and the product distribution.

After the reaction, the catalyst is separated from the product mixture by filtration.

The excess benzene is removed by distillation, and the resulting linear phenyldodecane

products are purified.

Applications and Relevance
1-Dodecene is a versatile chemical with a range of applications in various fields.

Surfactants and Detergents: As a precursor to tridecanal and linear alkylbenzenes, it is

fundamental in the production of detergents and surfactants.[2]

Polymers: It is used as a comonomer in the production of polyethylene to modify its

properties, such as density and flexibility.[3]

Lubricants: 1-Dodecene is a feedstock for the synthesis of polyalphaolefins (PAOs), which

are used as high-performance synthetic lubricants.[3]

Chemical Intermediate: It serves as a starting material for the synthesis of various other

chemicals.[5]

Biological Relevance
While primarily an industrial chemical, 1-dodecene has been identified as a human and

mammalian metabolite.[1][3] It is also found in some natural sources, such as soybeans.[1]
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Some studies have suggested that long-chain alkenes, including 1-dodecene, may possess

antimicrobial properties.
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Caption: Hydroformylation of 1-Dodecene to n-Tridecanal.
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Caption: Key Applications Derived from 1-Dodecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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